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Compound of Interest

Compound Name: Elovi1-IN-2

Cat. No.: B10831403

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the use of Elovl1-IN-2, a small molecule inhibitor of the
Elongation of Very Long Chain Fatty Acids Protein 1 (ELOVL1), in cell culture experiments.

Introduction

Elovi1-IN-2 is an inhibitor of the ELOVL1 enzyme, which plays a crucial role in the synthesis of
very-long-chain fatty acids (VLCFAS)[1][2]. ELOVLL1 is the rate-limiting enzyme that catalyzes
the first of four reactions in the fatty acid elongation cycle, specifically adding two carbons to
the acyl chain of long-chain and very-long-chain fatty acids[3][4]. This process is vital for the
production of precursors for essential lipids like ceramides and sphingolipids[4]. Dysregulation
of ELOVL1 activity has been associated with various diseases, making it a target of interest for
therapeutic development.

Elovi1-IN-2 has been shown to have moderate potency in cellular assays, making it a useful
tool for studying the biological functions of ELOVL1 and for screening potential therapeutic
agents.

Data Presentation

The following table summarizes the reported inhibitory concentrations of Elovl1-IN-2. This data
is essential for determining the appropriate concentration range for your specific cell culture
experiments.
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Cell Line

Compound Assay Type

Parameter
IC50 Reference

Measured

Elovl1-IN-2 Biochemical

ELOVL1
enzyme 21 uM

activity

Elovl1-IN-2 Cellular HEK?293

C26 fatty acid
) 7 UM
synthesis

Signaling Pathway and Experimental Workflow

To visualize the mechanism of action and a typical experimental workflow, the following

diagrams are provided in Graphviz DOT language.
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Preparation

Seed cells in culture plates

Prepare serial dilutions of ElovI1-IN-2

Prepare stock solution of Elovl1-IN-2

Treatment

CI’ reat cells with varying concentrations]

of Elovl1-IN-2 and controls

:

Incubate for desired time period
(e.g., 24-72 hours)

Analysis

Harvest cells

Extract lipids

Analyze VLCFA levels
(e.g., by GC-MS or LC-MS)

Determine IC50 and assess other
cellular effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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